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Compound of Interest

Compound Name: DNA Gyrase-IN-16

Cat. No.: B15565635 Get Quote

An In-depth Technical Guide to DNA Gyrase-IN-
16
For Researchers, Scientists, and Drug Development Professionals

Introduction
DNA Gyrase-IN-16, also identified as Compound 9 in the scientific literature, is a novel

synthetic molecule belonging to the 1,2,4-oxadiazole/pyrrolidine hybrid class of compounds. It

has emerged as a potent inhibitor of bacterial DNA gyrase and topoisomerase IV, positioning it

as a compound of significant interest for the development of new antibacterial agents. This

document provides a comprehensive overview of its chemical structure, mechanism of action,

biological activity, and the experimental protocols used for its characterization.

Chemical Structure
DNA Gyrase-IN-16 is chemically designated as (S)-N-(m-tolyl)-2-(3-(thiophen-2-yl)-1,2,4-

oxadiazol-5-yl)pyrrolidine-1-carboxamide.

Canonical SMILES:CC1=CC=CC(=C1)NC(=O)N2CCC[C@H]2C3=NC(=NO3)C4=CC=CS4

InChI Key:InChI=1S/C18H18N4O2S/c1-13-3-2-4-14(11-13)19-17(23)22-10-6-9-16(22)18-20-

15(21-24-18)12-5-7-25-8-12/h2-5,7-8,11,16H,6,9-10H2,1H3,(H,19,23)/t16-/m0/s1
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Mechanism of Action: Inhibition of DNA Gyrase
DNA Gyrase-IN-16 exerts its antibacterial effect by targeting DNA gyrase, an essential

bacterial enzyme that introduces negative supercoils into DNA, a process crucial for DNA

replication and transcription.[1][2] The catalytic cycle of DNA gyrase involves the binding of

ATP, cleavage of a DNA segment (G-segment), passage of another DNA segment (T-segment)

through the break, and subsequent re-ligation of the G-segment.[1][2] DNA Gyrase-IN-16 is

proposed to inhibit the ATPase activity of the GyrB subunit of DNA gyrase, thereby preventing

the conformational changes required for DNA supercoiling.[1]
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DNA Gyrase Catalytic Cycle

Gyrase-DNA Complex ATP Binding G-Segment Cleavage T-Segment Passage G-Segment Ligation Negatively
Supercoiled DNA

DNA Gyrase-IN-16

Inhibition of DNA Gyrase ATPase Activity

Experimental Workflow

Start: Relaxed
plasmid DNA

Incubate with DNA Gyrase,
ATP, and Test Compound

Stop Reaction

Agarose Gel
Electrophoresis

Visualize DNA bands
under UV light

Analyze Inhibition
(disappearance of
supercoiled band)

DNA Gyrase Supercoiling Assay Workflow
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Experimental Workflow

Start: Bacterial
Inoculum

Prepare two-fold serial
dilutions of Test Compound

in 96-well plate

Inoculate wells with
bacterial suspension

Incubate at 37°C
for 18-24 hours

Visually inspect for
bacterial growth (turbidity)

MIC = Lowest concentration
with no visible growth

Minimum Inhibitory Concentration (MIC) Assay Workflow

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [What is the chemical structure of DNA Gyrase-IN-16?].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15565635#what-is-the-chemical-structure-of-dna-
gyrase-in-16]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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